N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H16ClN3O3S/c1-17-9-10(7-15-17)21(18,19)16-8-13(20-2)11-5-3-4-6-12(11)14/h3-7,9,13,16H,8H2,1-2H3
• InChI Key: KKYMNZPSKNVYOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC(C2=CC=CC=C2Cl)OC
• Molecular Formula: C13H16ClN3O3S
• Molecular Weight: 329.80 g/mol

Description

“N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-1H-pyrazole-4-sulfonamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also contains a sulfonamide group, which is a functional group that is the basis of several groups of drugs, which are called sulphonamides, sulfa drugs or sulpha drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring and the sulfonamide group would be key features of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions take place. Pyrazoles can undergo a variety of reactions, including reactions with electrophiles and nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide drugs work by inhibiting the growth of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it. This could include wearing appropriate personal protective equipment and ensuring good ventilation.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for potential medicinal uses, given the presence of the pyrazole ring and sulfonamide group, both of which are found in various pharmaceuticals.